Cas no 2287333-24-6 ([3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287333-24-6
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 5911462
• PubChem ID: 137945566
• Update Time: 2025-06-12

[3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-(4-propylphenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
• EN300-6760369
• 2287333-24-6
• [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• Inchi： 1S/C14H20N2/c1-2-3-11-4-6-12(7-5-11)13-8-14(9-13,10-13)16-15/h4-7,16H,2-3,8-10,15H2,1H3
• InChI Key： WJHDOZGFLDNXCE-UHFFFAOYSA-N
• SMILES： N(C12CC(C3C=CC(CCC)=CC=3)(C1)C2)N

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38Ų

Additional information on [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Introduction to [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No: 2287333-24-6)

[3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No: 2287333-24-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate bicyclic structure and hydrazine functional group, presents a unique set of chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular framework of [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine consists of a bicyclo[1.1.1]pentanyl core substituted with a 4-propylphenyl group and a hydrazine moiety. This structural configuration imparts distinct reactivity patterns, making it a versatile building block for constructing more complex molecules. The compound's ability to participate in various chemical transformations, such as nucleophilic additions and condensation reactions, underscores its potential utility in synthetic chemistry.

In recent years, the pharmaceutical industry has seen a surge in the exploration of hydrazine derivatives due to their broad spectrum of biological activities. [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine, with its unique structural features, has been investigated for its potential role in drug discovery and development. Its hydrazine group is particularly noteworthy, as it can engage in covalent bond formation with various electrophilic species, facilitating the creation of pharmacophores essential for therapeutic intervention.

One of the most compelling aspects of [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is its versatility in medicinal chemistry applications. Researchers have leveraged this compound to synthesize novel heterocyclic structures, which are known to exhibit diverse pharmacological effects. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways, offering promising leads for the development of anti-inflammatory drugs.

Moreover, the bicyclo[1.1.1]pentanyl moiety in [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine contributes to the compound's steric and electronic properties, which can be fine-tuned to modulate biological activity. This structural feature has enabled chemists to design molecules with enhanced binding affinity and selectivity towards specific targets, a critical factor in optimizing drug efficacy and minimizing side effects.

Recent studies have also highlighted the potential of [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop potent inhibitors that can selectively target aberrant kinases, thereby restoring normal cellular function.

The synthesis of [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the bicyclo[1.1.1]pentanyl core followed by the introduction of the 4-propylphenyl group and the hydrazine moiety. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated hydrogenations, have been employed to achieve high yields and purity levels.

In conclusion, [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No: 2287333-24-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability in drug discovery. Its role as a key intermediate in synthesizing complex molecules underscores its importance in developing novel therapeutic agents with potential applications across various therapeutic areas.